Cas no 2098106-06-8 (Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride)

• Product Name: Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride
• CAS No: 2098106-06-8
• MF: C₁₅H₂₉ClN₂O₂
• MW: 304.855963468552
• CID: 5040959
• Update Time: 2025-05-20

Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride
• tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate;hydrochloride
• Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride

• Inchi： 1S/C15H28N2O2.ClH/c1-14(2,3)19-13(18)17-10-8-15(9-11-17)6-4-12(16)5-7-15;/h12H,4-11,16H2,1-3H3;1H
• InChI Key： FLLRPIMPXMGRHO-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CC1)CCC(CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 318
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride

Introduction to Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride (CAS No. 2098106-06-8)

Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2098106-06-8, belongs to a class of spirocyclic azaspiranes, which are known for their intriguing pharmacological profiles. The presence of both amino and carboxylate functional groups, coupled with the spirocyclic framework, makes this molecule a promising candidate for further exploration in drug discovery and development.

The spirocyclic structure of Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride contributes to its distinct conformational flexibility, which is a critical factor in determining its interaction with biological targets. Spirocyclic compounds often exhibit enhanced binding affinity and selectivity due to their rigid yet adaptable three-dimensional shapes. This characteristic has made them valuable in the design of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

In recent years, there has been a surge in research focused on azaspiranes and their derivatives due to their potential as scaffolds for drug development. The amino group at the 9-position of the spirocycle in this compound provides a site for further chemical modification, allowing for the synthesis of analogs with tailored biological activities. Additionally, the carboxylate moiety at the 3-position can serve as an anchor for interactions with biological receptors or enzymes, enhancing the compound's pharmacological efficacy.

One of the most compelling aspects of Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride is its potential application in the treatment of neurological disorders. Studies have shown that spirocyclic azaspiranes can modulate neurotransmitter systems by interacting with specific receptors or ion channels. The tert-butyl group attached to the spirocycle may contribute to lipophilicity, influencing membrane permeability and receptor binding affinity. This makes the compound a candidate for developing treatments targeting conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the compound's structure suggests potential activity against cancer cells. The unique spatial arrangement of functional groups in spirocyclic azaspiranes can disrupt key signaling pathways involved in tumor growth and progression. Preclinical studies have indicated that derivatives of azaspiranes exhibit anti-proliferative effects on various cancer cell lines by inhibiting critical enzymes or blocking receptor tyrosine kinases. The hydrochloride salt form of Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate enhances solubility, making it more suitable for formulation into pharmaceutical products.

The synthesis of Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through cyclocondensation reactions between appropriate precursors, followed by functional group modifications to introduce the amino and carboxylate groups. The final step involves conversion to the hydrochloride salt to improve stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride with greater accuracy before conducting expensive experimental assays. Molecular docking studies have shown that this compound can bind to various targets with high affinity, including serotonin receptors (e.g., 5-HT1A) and voltage-gated ion channels (e.g., TRPV1). These interactions are consistent with its potential therapeutic applications in neurological disorders.

The pharmaceutical industry has recognized the significance of spirocyclic azaspiranes as drug candidates due to their unique structural features and biological activities. Companies are investing heavily in research aimed at identifying new derivatives with improved pharmacokinetic properties and reduced side effects. Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride represents an early but promising step in this direction.

In conclusion, Tert-butyl 9-amino-3-azaspiro[5.5]undecane-3-carboxylate hydrochloride (CAS No. 2098106-06-8) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its spirocyclic framework, combined with functional groups such as amino and carboxylate moieties, makes it an attractive scaffold for drug discovery. Ongoing research into its biological activities suggests promising applications in treating neurological disorders and cancer. As synthetic methods improve and computational tools become more sophisticated, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics.